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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B1666795

Technical Support Center:
Benzyltriethylammonium Chloride (BTEAC)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the safe handling, storage, and use of
Benzyltriethylammonium chloride (BTEAC). It includes troubleshooting guides and
frequently asked questions (FAQSs) to address specific issues that may be encountered during
experiments.

Safety and Handling

Proper handling and storage of Benzyltriethylammonium chloride are crucial to ensure
laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

When handling BTEAC, it is essential to use appropriate personal protective equipment to
prevent exposure.
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PPE Item

Specification

Rationale

Eye Protection

Chemical splash goggles.[1]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Appropriate chemical-resistant

gloves.[1]

Prevents skin irritation and

absorption.

Respiratory Protection

NIOSH/MSHA approved

respirator.[1]

Required when airborne dust
concentrations are high or

ventilation is inadequate.

Protective Clothing

Lab coat or other suitable

protective clothing.[1]

Minimizes skin contact with the

compound.

Storage and Incompatibilities

Proper storage conditions are vital for maintaining the stability and reactivity of BTEAC.

Storage Condition

Recommendation

Temperature

Store in a cool, dry place below +30°C.[2][3]

Atmosphere

Keep container tightly closed in a dry and well-

ventilated place.[4]

Strong oxidizing agents, strong acids, and

Incompatible Materials
strong bases.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Benzyltriethylammonium chloride

is provided below for easy reference.
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Property Value

Molecular Formula C13H22CIN[1]

Molecular Weight 227.77 g/mol [5]

Appearance White to off-white crystalline powder.[1]
Melting Point 190-192 °C (decomposition)[6]

Solubility in Water 700 g/L (at 20 °C)[2][7]

pH 6-8 (100 g/L aqueous solution at 20 °C)[3][6]
LD50 (Oral, Rat) 2219 mg/kg[1][3]

Troubleshooting Guide

This section addresses common problems encountered when using Benzyltriethylammonium
chloride as a phase-transfer catalyst.

Low or No Reaction Yield

Q: My phase-transfer catalysis reaction using BTEAC is giving a low yield or is not proceeding
at all. What are the possible causes and how can | troubleshoot this?

A: Low or no yield in a phase-transfer catalyzed reaction can be attributed to several factors. A
systematic approach to troubleshooting is recommended.

Troubleshooting Steps for Low Yield:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzyltriethylammonium chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666795#safe-handling-and-storage-procedures-for-
benzyltriethylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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